mycobactin
mycobactin
Brand Name:
Vulcanchem
CAS No.:
1400-46-0
VCID:
VC0074219
InChI:
InChI=1S/C27H37N5O10/c33-17-31(39)13-6-1-2-10-20(29-24(36)21-16-42-25(30-21)18-8-3-4-11-22(18)34)27(38)41-15-12-23(35)28-19-9-5-7-14-32(40)26(19)37/h3-4,8,11,17,19-21,34,39-40H,1-2,5-7,9-10,12-16H2,(H,28,35)(H,29,36)
SMILES:
C1CCN(C(=O)C(C1)NC(=O)CCOC(=O)C(CCCCCN(C=O)O)NC(=O)C2COC(=N2)C3=CC=CC=C3O)O
Molecular Formula:
C27H37N5O10
Molecular Weight:
591.6 g/mol
mycobactin
CAS No.: 1400-46-0
Main Products
VCID: VC0074219
Molecular Formula: C27H37N5O10
Molecular Weight: 591.6 g/mol
| CAS No. | 1400-46-0 |
|---|---|
| Product Name | mycobactin |
| Molecular Formula | C27H37N5O10 |
| Molecular Weight | 591.6 g/mol |
| IUPAC Name | [3-[(1-hydroxy-2-oxoazepan-3-yl)amino]-3-oxopropyl] 7-[formyl(hydroxy)amino]-2-[[2-(2-hydroxyphenyl)-4,5-dihydro-1,3-oxazole-4-carbonyl]amino]heptanoate |
| Standard InChI | InChI=1S/C27H37N5O10/c33-17-31(39)13-6-1-2-10-20(29-24(36)21-16-42-25(30-21)18-8-3-4-11-22(18)34)27(38)41-15-12-23(35)28-19-9-5-7-14-32(40)26(19)37/h3-4,8,11,17,19-21,34,39-40H,1-2,5-7,9-10,12-16H2,(H,28,35)(H,29,36) |
| Standard InChIKey | NGQYHMUFXKSYFU-BWAHOGKJSA-N |
| Isomeric SMILES | C1CCN(C(=O)C(C1)NC(=O)CCOC(=O)C(CCCCCN(C=O)O)NC(=O)C2CO/C(=C\3/C=CC=CC3=O)/N2)O |
| SMILES | C1CCN(C(=O)C(C1)NC(=O)CCOC(=O)C(CCCCCN(C=O)O)NC(=O)C2COC(=N2)C3=CC=CC=C3O)O |
| Canonical SMILES | C1CCN(C(=O)C(C1)NC(=O)CCOC(=O)C(CCCCCN(C=O)O)NC(=O)C2COC(=N2)C3=CC=CC=C3O)O |
| Synonyms | mycobactin mycobactin (M) mycobactin S mycobactins |
| PubChem Compound | 3083702 |
| Last Modified | Nov 11 2021 |
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